Cas no 1175529-01-7 (METHYL 3-FLUORO-2-HYDROXYBENZOATE)

• Product Name: METHYL 3-FLUORO-2-HYDROXYBENZOATE
• CAS No: 1175529-01-7
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5186677
• PubChem ID: 66620434
• Update Time: 2025-05-25

METHYL 3-FLUORO-2-HYDROXYBENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-FLUORO-2-HYDROXYBENZOATE
• Methyl 3-amino-5-fluoro-2-hydroxybenzoate
• Benzoic acid, 3-amino-5-fluoro-2-hydroxy-, methyl ester
• LGFAAMHFQJIALQ-UHFFFAOYSA-N
• Methyl3-amino-5-fluoro-2-hydroxybenzoate
• SCHEMBL204027
• G72898
• Methyl 3-amino-2-hydroxy-5-fluorobenzoate
• 1175529-01-7
• 3-Amino-5-fluoro-2-hydroxy-benzoic acid methyl ester

• Inchi： 1S/C8H8FNO3/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,11H,10H2,1H3
• InChI Key： LGFAAMHFQJIALQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(F)=CC(N)=C1O

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on METHYL 3-FLUORO-2-HYDROXYBENZOATE

Methyl 3-Fluoro-2-Hydroxybenzoate (CAS No. 1175529-01-7): A Comprehensive Overview

Methyl 3-fluoro-2-hydroxybenzoate, identified by its CAS number 1175529-01-7, is a significant compound in the field of pharmaceutical and chemical research. This compound, belonging to the class of hydroxybenzoic acid esters, has garnered attention due to its versatile applications and potential in various biochemical pathways. The presence of both a fluoro substituent and a hydroxyl group on the benzene ring imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The structure of Methyl 3-fluoro-2-hydroxybenzoate consists of a benzene ring substituted with a methyl ester group at the third position and a hydroxyl group at the second position, with an additional fluorine atom at the third position. This specific arrangement contributes to its reactivity and makes it a promising candidate for various chemical transformations. The fluoro group, in particular, is known for its ability to influence the metabolic stability and pharmacokinetic properties of molecules, which is highly relevant in the development of novel therapeutic agents.

In recent years, there has been growing interest in the applications of fluoro-substituted hydroxybenzoic acid derivatives due to their potential biological activities. Studies have shown that these compounds exhibit properties such as anti-inflammatory, antioxidant, and antimicrobial effects. The hydroxyl group enhances hydrogen bonding capabilities, while the fluoro group can modulate enzyme interactions, leading to improved binding affinities and selectivity. This combination makes Methyl 3-fluoro-2-hydroxybenzoate an attractive scaffold for designing new drugs targeting various diseases.

One of the most compelling aspects of Methyl 3-fluoro-2-hydroxybenzoate is its role as a precursor in the synthesis of more complex molecules. Its reactive sites allow for further functionalization through various chemical reactions such as esterification, hydrolysis, and coupling reactions. These transformations are crucial in pharmaceutical synthesis, where intermediates like this one serve as building blocks for larger drug molecules. The versatility of Methyl 3-fluoro-2-hydroxybenzoate makes it a valuable asset in medicinal chemistry labs worldwide.

Recent research has also highlighted the importance of fluorinated compounds in drug development. The fluoro group can significantly alter the pharmacological profile of a molecule by affecting its solubility, metabolic pathways, and interactions with biological targets. For instance, studies have demonstrated that fluorine substitution can enhance the bioavailability of drugs by improving their lipophilicity while maintaining or even increasing their binding affinity to target proteins. This phenomenon is particularly relevant for Methyl 3-fluoro-2-hydroxybenzoate, which could serve as a key intermediate in developing novel fluorinated drugs.

The pharmaceutical industry has been actively exploring new synthetic routes to incorporate fluorine into drug candidates due to its proven benefits in enhancing drug efficacy and stability. Methyl 3-fluoro-2-hydroxybenzoate fits well into this trend, offering a cost-effective and efficient way to introduce fluorine into complex molecular structures. Its synthesis involves well-established methods that can be scaled up for industrial production, making it a practical choice for pharmaceutical manufacturers.

Beyond pharmaceutical applications, Methyl 3-fluoro-2-hydroxybenzoate has potential uses in other industries as well. For example, it can be employed in the synthesis of agrochemicals, where fluorinated compounds are known to exhibit enhanced stability and effectiveness against pests and diseases. Additionally, its unique chemical properties make it suitable for use in material science, particularly in the development of advanced polymers and coatings that require specific functional groups for improved performance.

The environmental impact of using fluorinated compounds is also an area of concern. However, when synthesized and used responsibly, compounds like Methyl 3-fluoro-2-hydroxybenzoate can contribute positively to various industries without posing significant risks. Regulatory bodies have established guidelines to ensure the safe handling and disposal of such chemicals, minimizing their environmental footprint while maximizing their benefits.

In conclusion, Methyl 3-fluoro-2-hydroxybenzoate (CAS No. 1175529-01-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure combining a fluoro group and a hydroxyl group on a benzene ring makes it a valuable intermediate for synthetic chemistry and drug development. As research continues to uncover new applications and synthetic methods for this compound, its importance is likely to grow further, solidifying its place as a key player in modern chemical research.